N-(3-hydroxypropyl)-N-(3-pyridinylmethyl)-1H-1,2,3-triazole-5-carboxamide

• IUPAC Name: N-(3-hydroxypropyl)-N-(pyridin-3-ylmethyl)-2H-triazole-4-carboxamide
• InChI: InChI=1S/C12H15N5O2/c18-6-2-5-17(9-10-3-1-4-13-7-10)12(19)11-8-14-16-15-11/h1,3-4,7-8,18H,2,5-6,9H2,(H,14,15,16)
• InChI Key: HERMVBUBGVFZDT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CN(CCCO)C(=O)C2=NNN=C2
• Molecular Formula: C12H15N5O2
• Molecular Weight: 261.28 g/mol

Description

N-(3-hydroxypropyl)-N-(3-pyridinylmethyl)-1H-1,2,3-triazole-5-carboxamide, also known as HPTC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. HPTC is a triazole-based compound that has been synthesized using a variety of methods.

Scientific Research Applications

N-(3-hydroxypropyl)-N-(3-pyridinylmethyl)-1H-1,2,3-triazole-5-carboxamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and bioorganic chemistry. N-(3-hydroxypropyl)-N-(3-pyridinylmethyl)-1H-1,2,3-triazole-5-carboxamide has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, N-(3-hydroxypropyl)-N-(3-pyridinylmethyl)-1H-1,2,3-triazole-5-carboxamide has been found to exhibit antifungal activity against various fungal strains, including Aspergillus fumigatus and Candida albicans.

Mechanism of Action

The mechanism of action of N-(3-hydroxypropyl)-N-(3-pyridinylmethyl)-1H-1,2,3-triazole-5-carboxamide is not yet fully understood. However, studies have suggested that N-(3-hydroxypropyl)-N-(3-pyridinylmethyl)-1H-1,2,3-triazole-5-carboxamide may exert its antitumor and antifungal effects by inhibiting various enzymes, including topoisomerase I and II, and DNA polymerase. Additionally, N-(3-hydroxypropyl)-N-(3-pyridinylmethyl)-1H-1,2,3-triazole-5-carboxamide has been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects
N-(3-hydroxypropyl)-N-(3-pyridinylmethyl)-1H-1,2,3-triazole-5-carboxamide has been found to exhibit various biochemical and physiological effects. Studies have shown that N-(3-hydroxypropyl)-N-(3-pyridinylmethyl)-1H-1,2,3-triazole-5-carboxamide can induce DNA damage and inhibit cell proliferation in cancer cells. Additionally, N-(3-hydroxypropyl)-N-(3-pyridinylmethyl)-1H-1,2,3-triazole-5-carboxamide has been found to induce oxidative stress and apoptosis in cancer cells. Furthermore, N-(3-hydroxypropyl)-N-(3-pyridinylmethyl)-1H-1,2,3-triazole-5-carboxamide has been shown to inhibit the growth of fungal strains by disrupting the fungal cell wall and membrane.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-hydroxypropyl)-N-(3-pyridinylmethyl)-1H-1,2,3-triazole-5-carboxamide is its potent antitumor and antifungal activity. Additionally, N-(3-hydroxypropyl)-N-(3-pyridinylmethyl)-1H-1,2,3-triazole-5-carboxamide is relatively easy to synthesize and can be modified to improve its potency and selectivity. However, one of the limitations of N-(3-hydroxypropyl)-N-(3-pyridinylmethyl)-1H-1,2,3-triazole-5-carboxamide is its potential toxicity, which may limit its clinical applications.

Future Directions

There are several future directions for the study of N-(3-hydroxypropyl)-N-(3-pyridinylmethyl)-1H-1,2,3-triazole-5-carboxamide. One of the directions is to investigate the structure-activity relationship of N-(3-hydroxypropyl)-N-(3-pyridinylmethyl)-1H-1,2,3-triazole-5-carboxamide and its analogs to identify more potent and selective compounds. Additionally, further studies are needed to elucidate the mechanism of action of N-(3-hydroxypropyl)-N-(3-pyridinylmethyl)-1H-1,2,3-triazole-5-carboxamide and its potential applications in other fields, such as agriculture and environmental science. Finally, the development of novel drug delivery systems for N-(3-hydroxypropyl)-N-(3-pyridinylmethyl)-1H-1,2,3-triazole-5-carboxamide may enhance its therapeutic efficacy and reduce its toxicity.

Synthesis Methods

N-(3-hydroxypropyl)-N-(3-pyridinylmethyl)-1H-1,2,3-triazole-5-carboxamide has been synthesized using various methods, including the reaction of 3-pyridinecarboxaldehyde with 3-aminopropyltriethoxysilane, followed by the reaction with 5-isocyanato-1-(2,4-dichlorophenyl)-1H-1,2,3-triazole. Another method involves the reaction of 3-pyridinecarboxaldehyde with 3-aminopropyltriethoxysilane, followed by the reaction with 5-azido-1-(2,4-dichlorophenyl)-1H-1,2,3-triazole, and finally, the reduction of the azide group to an amine group using sodium borohydride.